Cas no 62553-49-5 (N1-(3-morpholinopropyl)benzene-1,2-diamine)
62553-49-5 structure
Product Name:N1-(3-morpholinopropyl)benzene-1,2-diamine
CAS No:62553-49-5
MF:C13H21N3O
MW:235.3253428936
CID:2196096
PubChem ID:22013772
Update Time:2025-04-21
N1-(3-morpholinopropyl)benzene-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- N1-(3-morpholinopropyl)benzene-1,2-diamine
- AKOS009361671
- DB-352544
- MFCD10699321
- F1911-3670
- 62553-49-5
- N1-[3-(morpholin-4-yl)propyl]benzene-1,2-diamine
- N-(3-morpholinopropyl)-1,2-benzenediamine
- IIISXLQLWIFUIE-UHFFFAOYSA-N
- SCHEMBL7973929
-
- Inchi: 1S/C13H21N3O/c14-12-4-1-2-5-13(12)15-6-3-7-16-8-10-17-11-9-16/h1-2,4-5,15H,3,6-11,14H2
- InChI Key: IIISXLQLWIFUIE-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)CCCNC1C=CC=CC=1N
Computed Properties
- Exact Mass: 235.168462302Da
- Monoisotopic Mass: 235.168462302Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 50.5Ų
N1-(3-morpholinopropyl)benzene-1,2-diamine Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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